Cas no 1024696-02-3 ((2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1024696-02-3
• MF: C₁₄H₁₄Cl₂N₂O₂
• MW: 313.179161548615
• MDL: MFCD01567482
• CID: 4568408
• Update Time: 2023-04-06

(2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((3,4-DICHLOROPHENYL)AMINO)-2-(2,2-DIMETHYLPROPANOYL)-3-HYDROXYPROP-2-ENENITRILE
• (2E)-2-{[(3,4-dichlorophenyl)amino](hydroxy)methylidene}-4,4-dimethyl-3-oxopentanenitrile
• Pentanenitrile, 2-[[(3,4-dichlorophenyl)amino]hydroxymethylene]-4,4-dimethyl-3-oxo-

• MDL： MFCD01567482
• Inchi： 1S/C14H14Cl2N2O2/c1-14(2,3)12(19)9(7-17)13(20)18-8-4-5-10(15)11(16)6-8/h4-6,18,20H,1-3H3
• InChI Key： XLGKSRFWGLPWOL-UHFFFAOYSA-N
• SMILES： C(#N)C(=C(NC1=CC=C(Cl)C(Cl)=C1)O)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.043233g/mol
• Monoisotopic Mass: 312.043233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 313.2g/mol
• XLogP3: 5
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds